Cas no 17649-59-1 (1,2-Benzenedicarboxylic acid, 4,5-dimethyl-, dimethyl ester)

• Product Name: 1,2-Benzenedicarboxylic acid, 4,5-dimethyl-, dimethyl ester
• CAS No: 17649-59-1
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1363245
• PubChem ID: 605806
• Update Time: 2025-10-19

1,2-Benzenedicarboxylic acid, 4,5-dimethyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylic acid, 4,5-dimethyl-, dimethyl ester
• dimethyl 4,5-dimethylbenzene-1,2-dicarboxylate
• Dimethyl 4,5-dimethylphthalate #
• E71490
• 1,2-dimethyl 4,5-dimethylbenzene-1,2-dicarboxylate
• 1,2-Benzenedicarboxylic acid, 4,5-dimethyl-, 1,2-dimethyl ester
• DTXSID701227947
• 1,2-Dimethyl 4,5-dimethyl-1,2-benzenedicarboxylate
• SCHEMBL232535
• CS-0368407
• 4,5-dimethyl-phthalic acid dimethyl ester
• BS-47749
• Phthalic acid, 4,5-dimethyl-, dimethyl ester
• 1,2-dimethyl 4,5-dimethylphthalate
• Dimethyl 4,5-dimethylphthalate
• 17649-59-1

• Inchi： 1S/C12H14O4/c1-7-5-9(11(13)15-3)10(6-8(7)2)12(14)16-4/h5-6H,1-4H3
• InChI Key： BMODQQWZCVNPKL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C)=C(C)C=C1C(=O)OC)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 1,2-Benzenedicarboxylic acid, 4,5-dimethyl-, dimethyl ester

1,2-Benzenedicarboxylic acid, 4,5-dimethyl-, dimethyl ester (CAS No. 17649-59-1)

1,2-Benzenedicarboxylic acid, 4,5-dimethyl-, dimethyl ester (CAS No. 17649-59-1) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as dimethyl 4,5-dimethylphthalate, is a derivative of phthalic acid and is characterized by its unique molecular structure and chemical properties.

The molecular formula of dimethyl 4,5-dimethylphthalate is C₁₂H₁₄O₄, and it has a molecular weight of approximately 222.23 g/mol. The compound is a colorless to pale yellow liquid with a slight aromatic odor. It is soluble in most organic solvents but has limited solubility in water. These physical properties make it suitable for various industrial applications, including the synthesis of polymers, plasticizers, and pharmaceutical intermediates.

In the field of polymer science, dimethyl 4,5-dimethylphthalate is used as a plasticizer to improve the flexibility and durability of polymers. Its ability to enhance the mechanical properties of plastics makes it an essential component in the production of flexible PVC and other polymer-based materials. Recent studies have shown that dimethyl 4,5-dimethylphthalate can also be used as a compatibilizer in polymer blends, improving the interfacial adhesion between different polymer phases.

In the pharmaceutical industry, dimethyl 4,5-dimethylphthalate serves as an important intermediate in the synthesis of various drugs and medicinal compounds. Its unique chemical structure allows it to participate in a wide range of chemical reactions, making it a valuable starting material for the development of new therapeutic agents. For example, recent research has explored the use of dimethyl 4,5-dimethylphthalate in the synthesis of anti-inflammatory drugs and antiviral agents.

The environmental impact of dimethyl 4,5-dimethylphthalate has been a subject of interest in recent years. Studies have shown that while the compound is generally considered to have low toxicity and environmental persistence, proper handling and disposal practices are essential to minimize any potential risks. Researchers are continuously working to develop more sustainable and eco-friendly methods for the production and use of this compound.

In terms of safety and handling, dimethyl 4,5-dimethylphthalate should be stored in tightly sealed containers away from heat and direct sunlight. It is recommended to use appropriate personal protective equipment (PPE) when handling this compound to prevent skin contact and inhalation. Additionally, adherence to local regulations and guidelines for the storage and disposal of chemical substances is crucial.

The global market for dimethyl 4,5-dimethylphthalate is expected to grow steadily over the next few years, driven by increasing demand from various end-use industries. Key factors contributing to this growth include advancements in polymer science and pharmaceutical research, as well as growing awareness of the compound's unique properties and applications.

In conclusion, 1,2-Benzenedicarboxylic acid, 4,5-dimethyl-, dimethyl ester (CAS No. 17649-59-1) is a multifunctional compound with significant potential in both industrial and pharmaceutical applications. Its versatility and unique chemical properties make it an important material for researchers and manufacturers alike. As ongoing research continues to uncover new uses and benefits of this compound, its importance in various fields is likely to increase further.